Cas no 3675-21-6 (3-methylpent-2-enoic acid)

• Product Name: 3-methylpent-2-enoic acid
• CAS No: 3675-21-6
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD09878833
• CID: 318477
• PubChem ID: 5473433
• Update Time: 2025-04-19

3-methylpent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-3-methylpent-2-enoic acid
• NSC3932
• (Z)-3-methyl-2-pentenoic acid
• 3-methyl-2-pentenoic acid
• 3-methyl-2Z-pentenoic acid
• 3-Methyl-pent-2-enoic acid
• 3-Methyl-pent-2-ensaeure
• AC1NR0I9
• PubChem13986
• RSFQOQOSOMBPEJ-PLNGDYQASA-
• DTXSID60415232
• NSC-3932
• InChI=1/C6H10O2/c1-3-5(2)4-6(7)8/h4H,3H2,1-2H3,(H,7,8)/b5-4-
• 3-methylpent-2-enoic acid
• SCHEMBL3143411
• LMFA01020114
• AS-38091
• AKOS022475321
• CHEBI:180390
• A823357
• 3675-21-6

• MDL： MFCD09878833
• Inchi： 1S/C6H10O2/c1-3-5(2)4-6(7)8/h4H,3H2,1-2H3,(H,7,8)/b5-4-
• InChI Key： RSFQOQOSOMBPEJ-PLNGDYQASA-N
• SMILES： OC(/C=C(/C)\CC)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.7

Experimental Properties

• Density: 0.987
• Boiling Point: 207.6°C at 760 mmHg
• Flash Point: 113.9°C
• Refractive Index: 1.454
• PSA: 37.3
• LogP: 1.42730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids